Cas no 1797308-19-0 (8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline)

• Product Name: 8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline
• CAS No: 1797308-19-0
• MF: C₂₂H₂₁FN₂O₃S
• MW: 412.477147817612
• CID: 5373021
• Update Time: 2025-05-21

8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• [3-[(4-Fluorophenyl)sulfonyl]-1-piperidinyl](2-methyl-8-quinolinyl)methanone
• 8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline

• Inchi： 1S/C22H21FN2O3S/c1-15-7-8-16-4-2-6-20(21(16)24-15)22(26)25-13-3-5-19(14-25)29(27,28)18-11-9-17(23)10-12-18/h2,4,6-12,19H,3,5,13-14H2,1H3
• InChI Key： KBGABXHVUVMLCB-UHFFFAOYSA-N
• SMILES： C(N1CCCC(S(C2=CC=C(F)C=C2)(=O)=O)C1)(C1=C2C(=CC=C1)C=CC(C)=N2)=O

Experimental Properties

• Density: 1.332±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.7±55.0 °C(Predicted)
• pka: 4.74±0.50(Predicted)

Additional information on 8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline

Comprehensive Overview of 8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline (CAS No. 1797308-19-0): Properties, Applications, and Research Insights

The compound 8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline (CAS No. 1797308-19-0) is a sophisticated small molecule with a unique structural framework, combining a quinoline core with a piperidine moiety and a 4-fluorobenzenesulfonyl group. This molecular architecture positions it as a promising candidate for various pharmaceutical and biochemical applications. Researchers and industry professionals are increasingly interested in its potential due to its selective binding properties and metabolic stability, which are critical for drug development.

In recent years, the demand for targeted therapies and precision medicine has surged, driving the exploration of novel compounds like 8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline. Its structural features, such as the fluorinated aromatic ring and heterocyclic systems, align with current trends in medicinal chemistry aimed at improving drug efficacy and reducing side effects. This compound has garnered attention in oncology and neurological disorder research, where its kinase inhibition potential is being actively investigated.

From a synthetic chemistry perspective, the preparation of 8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline involves multi-step organic reactions, including sulfonylation and carbonylative coupling. The presence of the 4-fluorobenzenesulfonyl group enhances its bioavailability, a key factor in drug design. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structure, ensuring compliance with regulatory standards.

The compound's physicochemical properties, including its solubility and logP value, make it suitable for formulation studies. Its lipophilicity is particularly advantageous for crossing the blood-brain barrier, a significant challenge in central nervous system (CNS) drug development. These attributes have led to its inclusion in high-throughput screening (HTS) campaigns aimed at identifying new therapeutic leads.

Beyond pharmaceutical applications, 8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline is also studied in chemical biology for probing enzyme mechanisms and protein interactions. Its fluorine atom serves as a valuable tag for 19F-NMR studies, enabling researchers to track molecular dynamics in complex biological systems. This versatility underscores its importance in both academic research and industrial R&D.

As the scientific community continues to explore structure-activity relationships (SAR), derivatives of this compound are being synthesized to optimize its pharmacokinetic profile. Computational modeling and molecular docking studies further elucidate its binding modes with biological targets, accelerating the discovery of next-generation therapeutics. With ongoing advancements in AI-driven drug discovery, compounds like 8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline are poised to play a pivotal role in shaping the future of personalized medicine.

In summary, 8-[3-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl]-2-methylquinoline (CAS No. 1797308-19-0) represents a compelling example of modern medicinal chemistry innovation. Its multifaceted applications, from drug development to chemical probes, highlight its significance in addressing unmet medical needs. As research progresses, this compound is expected to contribute to breakthroughs in life sciences and healthcare, aligning with global efforts to advance sustainable therapeutics.